Cas no 40757-12-8 (Methyl 5-cyano-2-methoxybenzoate)

Methyl 5-cyano-2-methoxybenzoate structure
40757-12-8 structure
Product Name:Methyl 5-cyano-2-methoxybenzoate
CAS No:40757-12-8
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD11044990
CID:1112140
PubChem ID:18464789
Update Time:2025-08-03

Methyl 5-cyano-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-cyano-2-methoxybenzoate
    • 3-methoxycarbonyl-4-methoxy-benzonitrile
    • 5-cyano-2-methoxy-benzoic acid methyl ester
    • CTK8I6288
    • KB-78739
    • methyl 2-methoxy-5-cyanobenzoate
    • SureCN385459
    • PIXOBZFOAGWQGO-UHFFFAOYSA-N
    • DTXSID70594103
    • BS-28380
    • AKOS006308107
    • 40757-12-8
    • DB-320045
    • Methyl5-cyano-2-methoxybenzoate
    • MFCD11044990
    • CS-0133300
    • A856646
    • SCHEMBL385459
    • MDL: MFCD11044990
    • Inchi: 1S/C10H9NO3/c1-13-9-4-3-7(6-11)5-8(9)10(12)14-2/h3-5H,1-2H3
    • InChI Key: PIXOBZFOAGWQGO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C#N)=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 191.058243149g/mol
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 101-103 ºC (ligroine ethyl acetate )
  • Solubility: Very slightly soluble (0.9 g/l) (25 º C),

Methyl 5-cyano-2-methoxybenzoate Pricemore >>

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